Cas no 1457006-45-9 (N-(2,4-difluorophenyl)methyl-2-methylpropanamide)

• Product Name: N-(2,4-difluorophenyl)methyl-2-methylpropanamide
• CAS No: 1457006-45-9
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 4600749
• PubChem ID: 60739318
• Update Time: 2025-07-18

N-(2,4-difluorophenyl)methyl-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[(2,4-difluorophenyl)methyl]-2-methylpropanamide
• N-(2,4-difluorophenyl)methyl-2-methylpropanamide

• Inchi： 1S/C11H13F2NO/c1-7(2)11(15)14-6-8-3-4-9(12)5-10(8)13/h3-5,7H,6H2,1-2H3,(H,14,15)
• InChI Key： GRNQKYIABSYVGA-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(F)C=C1F)(=O)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on N-(2,4-difluorophenyl)methyl-2-methylpropanamide

Comprehensive Overview of N-(2,4-difluorophenyl)methyl-2-methylpropanamide (CAS No. 1457006-45-9)

N-(2,4-difluorophenyl)methyl-2-methylpropanamide, identified by its CAS number 1457006-45-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of amide derivatives, which are widely recognized for their versatility in drug design and material science. Its molecular structure, featuring a difluorophenyl group, contributes to its unique physicochemical properties, making it a subject of interest for researchers exploring novel bioactive molecules.

The synthesis and applications of N-(2,4-difluorophenyl)methyl-2-methylpropanamide align with current trends in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly methodologies to produce such compounds, minimizing environmental impact. This compound’s potential as an intermediate in the development of fluorinated pharmaceuticals is particularly noteworthy, given the rising demand for fluorine-containing drugs due to their enhanced metabolic stability and bioavailability.

In the context of drug discovery, CAS 1457006-45-9 is often explored for its role in modulating biological targets. The difluorophenyl moiety is a common pharmacophore in medicinal chemistry, known for its ability to improve binding affinity and selectivity. This has led to its inclusion in studies targeting enzyme inhibitors and receptor modulators, addressing conditions such as inflammation and metabolic disorders. The compound’s lipophilicity and hydrogen-bonding capacity further enhance its suitability for such applications.

Another area of interest is the compound’s potential in agrochemical formulations. Fluorinated compounds like N-(2,4-difluorophenyl)methyl-2-methylpropanamide are frequently used in the development of pesticides and herbicides, owing to their ability to resist degradation and improve efficacy. This aligns with the growing need for high-performance crop protection solutions in modern agriculture, where efficiency and environmental safety are paramount.

From a material science perspective, the compound’s thermal stability and solubility properties make it a candidate for advanced polymer applications. Researchers are investigating its incorporation into high-performance coatings and specialty adhesives, where fluorinated compounds often excel due to their resistance to harsh conditions. This versatility underscores the compound’s relevance across multiple industries.

For those seeking detailed information on CAS 1457006-45-9, common queries include its synthetic routes, spectroscopic data, and safety profiles. Analytical techniques such as NMR spectroscopy and mass spectrometry are typically employed to characterize this compound, ensuring purity and consistency for research purposes. Additionally, its handling and storage recommendations are critical for laboratory personnel to maintain its integrity.

The future of N-(2,4-difluorophenyl)methyl-2-methylpropanamide lies in its adaptability to emerging scientific challenges. As the demand for tailored fluorinated compounds grows, this molecule is poised to play a pivotal role in innovations across pharmaceuticals, agriculture, and materials engineering. Its study exemplifies the intersection of chemical innovation and practical application, driving progress in multiple fields.